Cas no 83-80-7 (1,5-Dibenzoylnaphthalene)

• Product Name: 1,5-Dibenzoylnaphthalene
• CAS No: 83-80-7
• MF: C₂₄H₁₆O₂
• MW: 336.382646560669
• CID: 723017
• PubChem ID: 66525
• Update Time: 2025-10-22

1,5-Dibenzoylnaphthalene Chemical and Physical Properties

Names and Identifiers

• (5-benzoylnaphthalen-1-yl)-phenylmethanone
• 1 5-DIBENZOYLNAPHTHALENE
• (5-benzoylnaphthalen-1-yl)(phenyl)methanone
• 1,5-dibenzoyl-naphthalene
• 1,5-Dibenzoylnaphthalin
• 1,5-Dibenzoylnaphthalene
• 1,5-dibenzoylnapthalene
• Naphthalene-1,5-diylbis(phenylmethanone)
• DTXSID1058898
• SCHEMBL717723
• CS-0368271
• NS00038308
• Methanone, 1,5-naphthalenediylbis(phenyl-
• AKOS000592832
• SR-01000401938-1
• 83-80-7
• EINECS 201-502-4
• SR-01000401938
• Methanone, 1,5-naphthalenediylbis[phenyl-
• (5-Benzoyl-naphthalen-1-yl)-phenyl-methanone
• Methanone, 1,1'-(1,5-naphthalenediyl)bis(1-phenyl-
• FT-0631383

• Inchi： 1S/C24H16O2/c25-23(17-9-3-1-4-10-17)21-15-7-14-20-19(21)13-8-16-22(20)24(26)18-11-5-2-6-12-18/h1-16H
• InChI Key： OOSBCICQIJKSIO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1=CC=CC2=C(C(C3C=CC=CC=3)=O)C=CC=C21

Computed Properties

• Exact Mass: 336.11500
• Monoisotopic Mass: 336.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 532.3±23.0 °C at 760 mmHg
• Flash Point: 195.8±19.6 °C
• PSA: 34.14000
• LogP: 5.30180
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

1,5-Dibenzoylnaphthalene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)